Cas no 1409465-61-7 (3-methyl-3-2-(trifluoromethyl)phenylpiperidine)

• Product Name: 3-methyl-3-2-(trifluoromethyl)phenylpiperidine
• CAS No: 1409465-61-7
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6043729
• PubChem ID: 64221624
• Update Time: 2025-10-31

3-methyl-3-2-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-2-(trifluoromethyl)phenylpiperidine
• Piperidine, 3-methyl-3-[2-(trifluoromethyl)phenyl]-
• 3-Methyl-3-(2-(trifluoromethyl)phenyl)piperidine
• 1409465-61-7
• 3-methyl-3-[2-(trifluoromethyl)phenyl]piperidine
• CS-0304077
• AKOS013542244
• EN300-1591711

• Inchi： 1S/C13H16F3N/c1-12(7-4-8-17-9-12)10-5-2-3-6-11(10)13(14,15)16/h2-3,5-6,17H,4,7-9H2,1H3
• InChI Key： JIKLYJBVMNRQPC-UHFFFAOYSA-N
• SMILES： N1CCCC(C)(C2=CC=CC=C2C(F)(F)F)C1

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 279.1±40.0 °C(Predicted)
• pka: 9.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-methyl-3-2-(trifluoromethyl)phenylpiperidine

3-Methyl-3-(2-Trifluoromethyl)Phenyl Piperidine: A Comprehensive Overview

The compound 3-methyl-3-(2-trifluoromethyl)phenyl piperidine, with CAS No. 1409465-61-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their wide-ranging applications in drug discovery and chemical synthesis. The molecule's unique structure, featuring a piperidine ring substituted with a methyl group and a trifluoromethylphenyl group, endows it with distinctive chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-methyl-3-(2-trifluoromethyl)phenyl piperidine through various methodologies, including palladium-catalyzed cross-coupling reactions and organocatalytic processes. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry. The trifluoromethyl group, a common substituent in pharmaceuticals, contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

From a pharmacological perspective, 3-methyl-3-(2-trifluoromethyl)phenyl piperidine has been investigated for its potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Recent studies have highlighted its ability to interact with opioid receptors, suggesting its potential role in pain management therapies. Additionally, the compound has shown promise in preclinical models of neurodegenerative diseases, where it demonstrated neuroprotective effects through mechanisms involving antioxidant activity and modulation of mitochondrial function.

The structural versatility of 3-methyl-3-(2-trifluoromethyl)phenyl piperidine has also made it a valuable building block in the construction of more complex molecular architectures. For instance, researchers have employed this compound as an intermediate in the synthesis of bioactive macrocycles and supramolecular assemblies, leveraging its ability to form hydrogen bonds and π-π interactions. These developments underscore its importance as both a standalone compound and a key precursor in advanced chemical transformations.

In terms of safety and environmental impact, 3-methyl-3-(2-trifluoromethyl)phenyl piperidine has undergone preliminary toxicity assessments that indicate moderate acute toxicity in experimental animals. However, further long-term studies are required to fully understand its potential risks to human health and ecosystems. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental fate studies to ensure sustainable use of such compounds in industrial and therapeutic settings.

Looking ahead, the continued exploration of 3-methyl-3-(2-trifluoromethyl)phenyl piperidine is expected to yield novel insights into its therapeutic potential and chemical utility. Collaborative efforts between academic researchers and industry professionals will be crucial in translating these findings into practical applications that benefit society while maintaining environmental stewardship.